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Compound of Interest

(D-Ala2)-GRF (1-29) amide
Compound Name:
(human)

cat. No.: B3030376

Application Notes and Protocols for (D-Ala2)-
GRF (1-29) Amide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(D-Ala2)-GRF (1-29) amide is a synthetic analog of Growth Hormone Releasing Factor (GRF).
The substitution of L-alanine with D-alanine at the second position confers enhanced stability
against enzymatic degradation, specifically by dipeptidylpeptidase IV (DPP-IV).[1] This
modification significantly increases the peptide's half-life and potency in stimulating the release
of growth hormone (GH) from the pituitary gland.[2] (D-Ala2)-GRF (1-29) amide acts as an
agonist at the Growth Hormone Releasing Hormone Receptor (GHRH-R), a G-protein coupled
receptor.[3] The activation of GHRH-R initiates a downstream signaling cascade primarily
involving adenylyl cyclase and cyclic AMP (cAMP), leading to GH synthesis and release. These
characteristics make (D-Ala2)-GRF (1-29) amide a valuable tool in research related to
endocrinology, metabolism, and growth disorders.

Proper reconstitution and storage of this lyophilized peptide are critical to ensure its biological
activity and to obtain reliable and reproducible experimental results. This document provides
detailed protocols for the reconstitution and storage of lyophilized (D-Ala2)-GRF (1-29) amide,
along with data on its stability and solubility.
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Product Specifications

Property Specification

Molecular Formula C149H246N44042S

Molecular Weight ~3357.9 g/mol

Appearance White lyophilized powder

Purity >95% (as determined by HPLC)

Reconstitution Protocol

It is crucial to handle the lyophilized peptide and its reconstituted solution under sterile

conditions to prevent contamination.

Materials Required
Vial of lyophilized (D-Ala2)-GRF (1-29) amide

Reconstitution Procedure

Sterile, pyrogen-free reconstitution solvent (e.g., sterile water for injection, 0.9% sterile

saline, or a buffer of choice)

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Centrifuge (optional)

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial upon opening, which can affect the stability of the peptide.

o Preparation: Gently tap the vial on a hard surface to ensure that all the lyophilized powder is

at the bottom.
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e Solvent Addition: Carefully open the vial and add the desired volume of the chosen sterile
solvent using a calibrated micropipette. The volume will depend on the desired final
concentration of the stock solution.

» Dissolution: Close the vial and gently swirl or rock it to dissolve the peptide. If necessary, the
solution can be gently vortexed. Avoid vigorous shaking, as this can cause foaming and
potentially denature the peptide.

o Complete Dissolution: For complete dissolution, the vial can be sonicated in an ultrasonic
water bath for a short period. Visually inspect the solution to ensure that all the powder has
dissolved and the solution is clear.

» Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the
reconstituted stock solution into sterile, low-protein-binding polypropylene tubes. The volume
of each aliquot should be sufficient for a single experiment.

Solubility Data

The solubility of peptides can vary depending on the solvent and the pH of the solution. The
following table provides guidance on the solubility of (D-Ala2)-GRF (1-29) amide and a closely
related analog.
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Solvent

Reported Solubility

Notes

A common solvent for initial

Sterile Water Soluble o
reconstitution.
. Recommended for biological
Phosphate-Buffered Saline o
Soluble assays to maintain
(PBS),pH 7.4 _ _
physiological pH.
Can be used for preparing
highly concentrated stock
Dimethyl Sulfoxide (DMSO) Soluble solutions. Note that DMSO can

be toxic to cells at higher

concentrations.

Aqueous Solutions

Solubility of a related peptide,
Acetyl-(D-Arg2)-GRF (1-29)
amide, is reported to be 50

mg/mL in water.

This provides an estimate, but
solubility should be confirmed
for (D-Ala2)-GRF (1-29) amide.

Storage and Stability

Proper storage is essential to maintain the integrity and biological activity of (D-Ala2)-GRF (1-

29) amide.

Lyophilized Powder

The lyophilized powder is stable at room temperature for short periods during shipping.
However, for long-term storage, it should be stored under the following conditions:

Storage Temperature

Shelf Life

Additional Notes

-20°C

Several years

Recommended for long-term

storage.

-80°C

Several years

Also a suitable temperature for

long-term storage.

Protect from light and moisture.
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Reconstituted Solution

The stability of the reconstituted solution is dependent on the storage temperature. It is crucial
to minimize repeated freeze-thaw cycles.

Recommended Storage
Storage Temperature . Notes
Duration

For short-term storage. Some

2-8°C Up to 1 week ]
degradation may occur.
Recommended for
-20°C Up to 1 month intermediate-term storage of
aliquots.
Recommended for long-term
-80°C Up to 6 months

storage of aliquots.

The storage recommendations for reconstituted solutions are based on general peptide
handling guidelines and data from closely related peptides. For critical applications, it is
advisable to perform stability tests under your specific experimental conditions.

Experimental Protocols & Visualizations
Experimental Workflow: Reconstitution and Preparation
for In Vitro Assay
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Caption: Workflow for peptide reconstitution and use.
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Signaling Pathway: GHRH Receptor Activation

(D-Ala2)-GRF (1-29) amide binds to the GHRH receptor, a Gs-protein coupled receptor,
primarily on pituitary somatotrophs. This binding initiates a signaling cascade that leads to the

synthesis and release of growth hormone.
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Caption: GHRH receptor signaling pathway.
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Handling and Safety Precautions

o Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,
and safety glasses when handling the lyophilized powder and reconstituted solutions.

 Inhalation: Avoid inhaling the lyophilized powder.

o Contact: Avoid contact with skin and eyes. In case of contact, wash the affected area
thoroughly with water.

» Disposal: Dispose of unused peptide and contaminated materials in accordance with local
regulations.

o For Research Use Only: This product is intended for research purposes only and is not for
human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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